Cas no 14904-83-7 (2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-)

2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)- structure
14904-83-7 structure
Product Name:2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-
CAS No:14904-83-7
MF:C6H11NO5
MW:177.155242204666
CID:98821
PubChem ID:151939
Update Time:2025-04-18

2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)-
    • (3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)piperidin-2-one
    • 5-amino-5-deoxygluconic acid delta-lactam
    • 2-Piperidinone, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R-(3alpha,4beta,5alpha,6beta))-
    • 3,4,5-Trihydroxy-6-(hydroxymethyl)-2-piperidone
    • 5-Amino-5-deoxy-D-gluconic acid delta-lactam
    • Glucono-delta-lactam
    • SCHEMBL8878544
    • DTXSID30933534
    • 6-(Hydroxymethyl)-3,4,5,6-tetrahydropyridine-2,3,4,5-tetrol
    • 14904-83-7
    • Inchi: 1S/C6H11NO5/c8-1-2-3(9)4(10)5(11)6(12)7-2/h2-5,8-11H,1H2,(H,7,12)/t2-,3-,4+,5-/m1/s1
    • InChI Key: AJJXPYDGVXIEHE-SQOUGZDYSA-N
    • SMILES: O[C@H]1[C@@H]([C@H](C(N[C@@H]1CO)=O)O)O

Computed Properties

  • Exact Mass: 177.064
  • Monoisotopic Mass: 177.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.632
  • Boiling Point: 500.6°C at 760 mmHg
  • Flash Point: 256.6°C
  • Refractive Index: 1.608
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